Cas no 585516-41-2 (Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 585516-41-2
• MF: C₁₂H₁₃ClN₂O₄
• MW: 284.695622205734
• CID: 3108426
• PubChem ID: 4962783
• Update Time: 2025-08-03

Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 6-(chloromethyl)-4-(2-furyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-car boxylate
• ethyl 6-(chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• ethyl 6-(chloromethyl)-4-(2-furyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• ETHYL 4-(CHLOROMETHYL)-6-(FURAN-2-YL)-2-OXO-3,6-DIHYDRO-1H-PYRIMIDINE-5-CARBOXYLATE
• 585516-41-2
• ethyl 6-(chloromethyl)-4-(furan-2-yl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• CS-0234249
• AKOS016342193
• ethyl6-(chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• AKOS001128312
• Z94602410
• STL194246
• EN300-14008
• Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Inchi： 1S/C12H13ClN2O4/c1-2-18-11(16)9-7(6-13)14-12(17)15-10(9)8-4-3-5-19-8/h3-5,10H,2,6H2,1H3,(H2,14,15,17)
• InChI Key： XHNONBRRPYWXOS-UHFFFAOYSA-N
• SMILES： C1(=O)NC(CCl)=C(C(OCC)=O)C(C2=CC=CO2)N1

Computed Properties

• Exact Mass: 284.0563846Da
• Monoisotopic Mass: 284.0563846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 585516-41-2) is a complex organic compound with a unique structure that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The molecule features a tetrahydropyrimidine ring system with substituents at positions 4 and 6, including a chloromethyl group and a furan moiety. These functional groups contribute to the compound's stability, bioavailability, and interaction with biological targets.

The synthesis of Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves a multi-step process that combines principles of organic synthesis and combinatorial chemistry. Researchers have explored various strategies to optimize the yield and purity of this compound. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the efficiency of its production. The incorporation of the furan group at position 4 enhances the compound's ability to interact with specific receptors or enzymes, making it a promising candidate for targeted drug delivery systems.

In terms of biological activity, this compound has demonstrated potent effects in several in vitro assays. Studies have shown that Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate exhibits strong antiproliferative activity against various cancer cell lines. This is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis. Additionally, the compound has shown potential as an anti-inflammatory agent, with studies indicating its ability to suppress pro-inflammatory cytokines in experimental models.

The inclusion of the chloromethyl group at position 6 introduces a reactive site that can be further modified for specific applications. This feature has led researchers to explore its use as a precursor for more complex molecules with enhanced pharmacokinetic properties. Recent research has focused on modifying the ethoxy group at position 5 to improve solubility and absorption rates in vivo. These modifications are expected to enhance the compound's therapeutic potential across various disease models.

Ethical considerations and safety profiles are critical when evaluating compounds like Ethyl 6-(Chloromethyl)-4-(furan-2-yli)-tetrahydropyrimidine carboxylate. Preclinical studies have indicated that the compound exhibits low toxicity at therapeutic doses, making it suitable for further development into clinical trials. However, long-term safety assessments are still required to fully understand its potential risks and benefits.

In conclusion, Ethyl 6-(Chloromethyl)-4-(furan-yli)tetrahydropyrimidine carboxylate represents a significant advancement in the field of organic chemistry and drug discovery. Its unique structure, combined with its promising biological activities and favorable safety profile, positions it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.